2-((5-(2-(Benzo[d]thiazol-2-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide
Overview
Description
2-((5-(2-(Benzo[d]thiazol-2-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a complex process and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.
Scientific Research Applications
- Thiazoles, including our compound, have been investigated for their antioxidant potential. Antioxidants play a crucial role in neutralizing free radicals and protecting cells from oxidative damage .
- Some thiazole derivatives exhibit analgesic and anti-inflammatory properties. These compounds may help alleviate pain and reduce inflammation .
- Thiazoles have been explored as antimicrobial and antifungal agents. Our compound could potentially inhibit bacterial and fungal growth .
- Thiazoles may offer neuroprotection by preserving neuronal function and preventing neurodegenerative diseases. Investigating our compound’s impact on neural health is essential .
- Thiazoles have shown promise as antitumor and cytotoxic agents. Our compound could be evaluated for its effects on cancer cells .
- Recent research focuses on compounds that inhibit quorum sensing (a bacterial communication mechanism). Investigating whether our compound interferes with quorum sensing pathways could be valuable .
- Thiazoles serve as scaffolds for drug development. Our compound’s structure may inspire the design of novel therapeutic agents .
- Thiazoles are used in biocides and fungicides. Exploring our compound’s efficacy in pest control or disease management is worth considering .
Antioxidant Properties
Analgesic and Anti-Inflammatory Effects
Antimicrobial and Antifungal Activity
Neuroprotective Effects
Antitumor and Cytotoxic Activity
Quorum Sensing Inhibition
Drug Development
Biocides and Fungicides
Mechanism of Action
Target of Action
The primary target of the compound is related to the treatment of tuberculosis . Benzothiazole derivatives have been found to have potent inhibitory effects against Mycobacterium tuberculosis . The target of these compounds is often the DprE1 enzyme , which is essential for the survival of the bacterium .
Mode of Action
The compound interacts with its target, the DprE1 enzyme, and inhibits its function . This interaction results in the disruption of the bacterium’s cell wall biosynthesis, leading to its death
Biochemical Pathways
The compound affects the biochemical pathway related to the synthesis of the cell wall of Mycobacterium tuberculosis . By inhibiting the DprE1 enzyme, the compound disrupts the formation of arabinogalactan, a key component of the mycobacterial cell wall . This disruption leads to the death of the bacterium .
Pharmacokinetics
Benzothiazole derivatives are generally known for their good absorption and distribution profiles .
Result of Action
The result of the compound’s action is the inhibition of the growth of Mycobacterium tuberculosis . This is achieved through the disruption of the bacterium’s cell wall biosynthesis . The compound has been found to have a better inhibitory potency against M. tuberculosis compared to standard reference drugs .
properties
IUPAC Name |
2-[[5-[2-(1,3-benzothiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4O2S2/c14-10(18)7-20-13-17-16-11(19-13)5-6-12-15-8-3-1-2-4-9(8)21-12/h1-4H,5-7H2,(H2,14,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVHFMHOVSMMQOT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)CCC3=NN=C(O3)SCC(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((5-(2-(Benzo[d]thiazol-2-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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